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Compound of Interest

Compound Name: 3,5-Dichlorosalicylic acid

Cat. No.: B146607 Get Quote

An In-Depth Technical Guide to 3,5-Dichlorosalicylic Acid: Structure, Properties, and

Synthesis

Introduction
3,5-Dichlorosalicylic acid is a halogenated derivative of salicylic acid. It serves as a valuable

intermediate in the synthesis of pharmaceuticals and dyes.[1] This compound is also

recognized as a potential inhibitor of human 20α-hydroxysteroid dehydrogenase and has been

studied for its interaction with transport proteins like bovine serum albumin.[1] This technical

guide provides a comprehensive overview of its structure, physicochemical properties, and a

detailed experimental protocol for its synthesis.

Chemical Structure and Identifiers
The structure of 3,5-Dichlorosalicylic acid consists of a benzene ring substituted with a

carboxylic acid group at position 1, a hydroxyl group at position 2, and two chlorine atoms at

positions 3 and 5.

DOT Script of the Chemical Structure of 3,5-Dichlorosalicylic Acid

Caption: Chemical structure of 3,5-Dichlorosalicylic acid.

Physicochemical and Spectroscopic Data
The following tables summarize the key physicochemical and spectroscopic properties of 3,5-
Dichlorosalicylic acid.
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Table 1: Physicochemical Properties

Property Value Reference(s)

Molecular Formula C₇H₄Cl₂O₃ [2][3]

Molecular Weight 207.01 g/mol [2]

IUPAC Name
3,5-dichloro-2-hydroxybenzoic

acid
[2]

CAS Number 320-72-9 [2][3]

Appearance

White crystalline powder,

needles from dilute alcohol,

rhombic prisms

[1][2]

Melting Point 220-224 °C [1][3]

Solubility

Slightly soluble in hot water;

very soluble in alcohol and

ether; soluble in methanol.

[2][3]

pKa
Not explicitly found in search

results.

LogP 2.9 [2]

Table 2: Spectroscopic Data
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Technique Data Reference(s)

¹H NMR

Spectral data available, but

specific chemical shifts not

detailed in search results.

[2][4]

¹³C NMR

Spectral data available, but

specific chemical shifts not

detailed in search results.

[5]

Mass Spectrometry

GC-MS and other MS data

available, indicating key

fragmentation patterns.

[2]

Infrared (IR) Spectroscopy IR spectral data is available. [4][5]

Experimental Protocols
Synthesis of 3,5-Dichlorosalicylic Acid via Chlorination
of Salicylic Acid
A common method for the synthesis of 3,5-Dichlorosalicylic acid is the direct chlorination of

salicylic acid.[6][7] The following protocol is a representative example.

Materials:

Salicylic acid

Concentrated sulfuric acid (96-98%)

Chlorine gas

Ice

Procedure:

Dissolve salicylic acid in concentrated sulfuric acid in a reaction vessel equipped with a

stirrer and a gas inlet.
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Cool the solution to below 35°C, preferably between 5-10°C, while stirring vigorously.

Pass gaseous chlorine through the solution. The reaction is monitored until the conversion of

salicylic acid to monochlorosalicylic acids is essentially complete.

Increase the temperature of the reaction mixture to about 50-75°C (preferably 65-70°C) and

continue the chlorination until the formation of 3,5-dichlorosalicylic acid is complete. This

can be monitored by techniques such as gas chromatography.

After the reaction is complete, cool the mixture and pour it over ice to precipitate the crude

3,5-dichlorosalicylic acid.

The solid product is then collected by filtration, washed with water, and can be further

purified by recrystallization from a suitable solvent like dilute alcohol.[2]

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates a logical workflow for the synthesis and subsequent

characterization of 3,5-Dichlorosalicylic acid.

DOT Script for Synthesis and Characterization Workflow
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Synthesis and Characterization Workflow of 3,5-Dichlorosalicylic Acid

Start: Salicylic Acid

Chlorination with Cl₂ in H₂SO₄

Precipitation on Ice

Filtration and Washing

Recrystallization

Pure 3,5-Dichlorosalicylic Acid

Characterization

¹H and ¹³C NMR Mass Spectrometry IR Spectroscopy Melting Point Analysis

End

Click to download full resolution via product page
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Caption: A logical workflow for the synthesis and characterization of 3,5-Dichlorosalicylic
acid.

Safety and Handling
3,5-Dichlorosalicylic acid is harmful if swallowed. It is important to handle this chemical with

appropriate personal protective equipment, including gloves, safety glasses, and a lab coat.

Work should be conducted in a well-ventilated area or a fume hood.

Applications and Research Interest
3,5-Dichlorosalicylic acid is a subject of interest in medicinal chemistry due to its inhibitory

activity against enzymes like 20α-hydroxysteroid dehydrogenase.[1] It is also used as an

intermediate in the synthesis of more complex molecules, including anilides with potential

biological activities.[5] Furthermore, its presence as a disinfection by-product in water has led

to studies on its degradation.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3,5-Dichlorosalicylic acid structure]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b146607#3-5-
dichlorosalicylic-acid-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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